Cas no 16536-94-0 (Pentanethioamide)

• Product Name: Pentanethioamide
• CAS No: 16536-94-0
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 1345017
• PubChem ID: 12534254
• Update Time: 2025-11-01

Pentanethioamide Chemical and Physical Properties

Names and Identifiers

• Pentanethioamide
• CS-0248646
• DTXSID40501602
• FFXIGVUMVPUWDK-UHFFFAOYSA-N
• AKOS000159583
• SCHEMBL175208
• thiopentanamide
• 16536-94-0
• F83210
• EN300-40824
• 2-n-propylthioacetamide
• SCHEMBL8437937

• Inchi： 1S/C5H11NS/c1-2-3-4-5(6)7/h2-4H2,1H3,(H2,6,7)
• InChI Key： FFXIGVUMVPUWDK-UHFFFAOYSA-N
• SMILES： S=C(CCCC)N

Computed Properties

• Exact Mass: 117.06133
• Monoisotopic Mass: 117.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02

Pentanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on Pentanethioamide

Introduction to Pentanethioamide (CAS No. 16536-94-0)

Pentanethioamide, a compound with the chemical formula C₅H₁₁NS, is a sulfur-containing heterocyclic amide derivative. Its CAS number, 16536-94-0, uniquely identifies it in the chemical registry. This compound has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its versatile structural framework and potential biological activities. The presence of both nitrogen and sulfur atoms in its molecular structure makes it an intriguing candidate for further exploration in drug discovery and material science.

The synthesis of pentanethioamide involves a series of well-defined chemical reactions that highlight its reactivity and functionalization possibilities. One of the key synthetic pathways involves the condensation of 1-pentanethiol with isocyanates or carbodiimides, leading to the formation of the amide bond. This reaction is highly efficient and can be optimized under various conditions to yield high purity products. The versatility of this compound lies in its ability to undergo further modifications, such as alkylation, acylation, or nucleophilic substitution, which opens up numerous possibilities for designing novel derivatives with enhanced properties.

In recent years, pentanethioamide has been studied for its potential applications in medicinal chemistry. The sulfur atom in its structure imparts unique electronic and steric properties, making it a valuable scaffold for developing bioactive molecules. For instance, studies have shown that derivatives of pentanethioamide exhibit inhibitory activity against certain enzymes and receptors, which are implicated in various diseases such as cancer, inflammation, and neurological disorders. These findings have prompted researchers to explore its pharmacological profile in greater detail.

One of the most promising areas of research involving pentanethioamide is its role as a precursor in the synthesis of thiazole derivatives. Thiazole compounds are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. By incorporating pentanethioamide into the synthesis pathway, researchers can create structurally diverse thiazole derivatives that may offer improved efficacy and reduced side effects compared to existing drugs. This approach aligns with the growing trend towards personalized medicine, where tailored molecular structures are designed to target specific disease mechanisms.

Another significant application of pentanethioamide is in the field of materials science. Its unique chemical composition allows it to be incorporated into polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These properties make it an attractive candidate for use in high-performance materials used in aerospace, automotive, and electronics industries. Additionally, the compound's ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalytic systems.

The latest research on pentanethioamide also highlights its role in green chemistry initiatives. With increasing emphasis on sustainable practices, scientists are exploring synthetic routes that minimize waste and reduce environmental impact. One such approach involves using biodegradable solvents and catalysts during the synthesis of pentanethioamide, thereby reducing the ecological footprint of the process. These efforts not only contribute to environmental conservation but also improve the economic viability of producing this compound on an industrial scale.

Furthermore, computational studies have been instrumental in understanding the mechanistic aspects of pentanethioamide reactions. Advanced computational methods such as density functional theory (DFT) and molecular dynamics simulations have provided valuable insights into how this compound interacts with other molecules at the atomic level. These insights have guided experimental design and helped optimize reaction conditions for higher yields and selectivity. The integration of computational chemistry with traditional experimental approaches has become a cornerstone of modern drug discovery research.

In conclusion, pentanethioamide (CAS No. 16536-94-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it a valuable scaffold for developing new pharmaceuticals and materials with enhanced properties. As research continues to uncover more about its applications and reactivity patterns, it is likely that pentanethioamide will play an increasingly important role in advancing both medicinal chemistry and materials science.